Cas no 194415-74-2 (2,2,5,5-Tetramethyl-3-phenylhexanedinitrile)

• Product Name: 2,2,5,5-Tetramethyl-3-phenylhexanedinitrile
• CAS No: 194415-74-2
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 2788489
• Update Time: 2023-08-07

2,2,5,5-Tetramethyl-3-phenylhexanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2,2,5,5-Tetramethyl-3-phenylhexanedinitrile

• Inchi： 1S/C16H20N2/c1-15(2,11-17)10-14(16(3,4)12-18)13-8-6-5-7-9-13/h5-9,14H,10H2,1-4H3
• InChI Key： KVQMILOAKTXJCA-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C(C1C=CC=CC=1)CC(C#N)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 3.6
• Topological Polar Surface Area: 47.6